6-[(4-Chlorophenyl)methyl]-3-(3,4-dimethoxyphenyl)triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 6-[(4-chlorophenyl)methyl]-3-(3,4-dimethoxyphenyl)triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C19H16ClN5O3/c1-27-15-8-7-14(9-16(15)28-2)25-18-17(22-23-25)19(26)24(11-21-18)10-12-3-5-13(20)6-4-12/h3-9,11H,10H2,1-2H3
• InChI Key: NHCQWSLVLPNQDM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C3=C(C(=O)N(C=N3)CC4=CC=C(C=C4)Cl)N=N2)OC
• Molecular Formula: C19H16ClN5O3
• Molecular Weight: 397.8 g/mol

Description

6-[(4-Chlorophenyl)methyl]-3-(3,4-dimethoxyphenyl)triazolo[4,5-d]pyrimidin-7-one is a chemical compound that belongs to the class of triazolopyrimidine derivatives. It is a potent inhibitor of the protein kinase CK2, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. This compound has gained significant attention in recent years due to its potential therapeutic applications in cancer treatment and other diseases.

Scientific Research Applications

Heterocyclic Compound Synthesis

6-[(4-Chlorophenyl)methyl]-3-(3,4-dimethoxyphenyl)triazolo[4,5-d]pyrimidin-7-one is a compound that's part of a broader class of chemicals involved in the synthesis of various heterocyclic compounds. For instance, a study by El-Agrody et al. (2001) explored the synthesis of novel pyrano[2,3-d]pyrimidines, [1,2,4]triazolo[1,5-c]pyrimidines, and pyrimido[1,6-b]-[1,2,4]triazine derivatives, emphasizing the diverse potential of such compounds in chemical synthesis (El-Agrody et al., 2001).

Antimicrobial Activity

The synthesized compounds, including derivatives similar to the one you're interested in, have been tested for antimicrobial activities. For example, some newly synthesized compounds exhibited promising activities against various strains of bacteria, potentially offering new avenues for the development of antibacterial agents (Prakash et al., 2004).

Antimalarial Effects

Research by Werbel et al. (1973) detailed the synthesis of a class of compounds including triazolo[1,5-a]pyrimidines, which exhibited notable antimalarial activities against P. berghei in mice, showcasing the potential of such compounds in developing antimalarial agents (Werbel, Elslager, & Chu, 1973).

Structural and Spectroscopic Characterization

In the field of materials science and chemistry, the structural and spectroscopic characterization of such compounds is crucial. For instance, Lahmidi et al. (2019) synthesized a novel derivative containing the 1,2,4-triazolo[1,5-a]pyrimidine ring, characterized its structure through X-ray diffraction, and evaluated its antibacterial activity, demonstrating the compound's potential in materials science and pharmacology (Lahmidi et al., 2019).

Mechanism of Action

Mode of Action

Similar compounds often interact with their targets by forming covalent or non-covalent bonds, leading to changes in the target’s function .

Biochemical Pathways

Without specific information on “6-[(4-Chlorophenyl)methyl]-3-(3,4-dimethoxyphenyl)triazolo[4,5-d]pyrimidin-7-one”, it’s hard to say which biochemical pathways it might affect. Compounds that inhibit protein kinases like cdk2 can affect a variety of cellular processes, including cell cycle progression and apoptosis .

Result of Action

Inhibition of protein kinases like cdk2 can lead to cell cycle arrest and apoptosis .